Cas no 2229335-06-0 (tert-butyl N-{5-1-(aminomethyl)-4-hydroxycyclohexylpyrimidin-2-yl}carbamate)
tert-butyl N-{5-1-(aminomethyl)-4-hydroxycyclohexylpyrimidin-2-yl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-{5-1-(aminomethyl)-4-hydroxycyclohexylpyrimidin-2-yl}carbamate
- 2229335-06-0
- tert-butyl N-{5-[1-(aminomethyl)-4-hydroxycyclohexyl]pyrimidin-2-yl}carbamate
- EN300-1882144
-
- Inchi: 1S/C16H26N4O3/c1-15(2,3)23-14(22)20-13-18-8-11(9-19-13)16(10-17)6-4-12(21)5-7-16/h8-9,12,21H,4-7,10,17H2,1-3H3,(H,18,19,20,22)
- InChI Key: WJKGCRKUASBVDG-UHFFFAOYSA-N
- SMILES: OC1CCC(C2=CN=C(NC(=O)OC(C)(C)C)N=C2)(CN)CC1
Computed Properties
- Exact Mass: 322.20049070g/mol
- Monoisotopic Mass: 322.20049070g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 110Ų
tert-butyl N-{5-1-(aminomethyl)-4-hydroxycyclohexylpyrimidin-2-yl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1882144-0.05g |
tert-butyl N-{5-[1-(aminomethyl)-4-hydroxycyclohexyl]pyrimidin-2-yl}carbamate |
2229335-06-0 | 0.05g |
$1152.0 | 2023-09-18 | ||
| Enamine | EN300-1882144-0.1g |
tert-butyl N-{5-[1-(aminomethyl)-4-hydroxycyclohexyl]pyrimidin-2-yl}carbamate |
2229335-06-0 | 0.1g |
$1207.0 | 2023-09-18 | ||
| Enamine | EN300-1882144-0.25g |
tert-butyl N-{5-[1-(aminomethyl)-4-hydroxycyclohexyl]pyrimidin-2-yl}carbamate |
2229335-06-0 | 0.25g |
$1262.0 | 2023-09-18 | ||
| Enamine | EN300-1882144-0.5g |
tert-butyl N-{5-[1-(aminomethyl)-4-hydroxycyclohexyl]pyrimidin-2-yl}carbamate |
2229335-06-0 | 0.5g |
$1316.0 | 2023-09-18 | ||
| Enamine | EN300-1882144-1.0g |
tert-butyl N-{5-[1-(aminomethyl)-4-hydroxycyclohexyl]pyrimidin-2-yl}carbamate |
2229335-06-0 | 1g |
$1371.0 | 2023-06-01 | ||
| Enamine | EN300-1882144-2.5g |
tert-butyl N-{5-[1-(aminomethyl)-4-hydroxycyclohexyl]pyrimidin-2-yl}carbamate |
2229335-06-0 | 2.5g |
$2688.0 | 2023-09-18 | ||
| Enamine | EN300-1882144-5.0g |
tert-butyl N-{5-[1-(aminomethyl)-4-hydroxycyclohexyl]pyrimidin-2-yl}carbamate |
2229335-06-0 | 5g |
$3977.0 | 2023-06-01 | ||
| Enamine | EN300-1882144-10.0g |
tert-butyl N-{5-[1-(aminomethyl)-4-hydroxycyclohexyl]pyrimidin-2-yl}carbamate |
2229335-06-0 | 10g |
$5897.0 | 2023-06-01 | ||
| Enamine | EN300-1882144-1g |
tert-butyl N-{5-[1-(aminomethyl)-4-hydroxycyclohexyl]pyrimidin-2-yl}carbamate |
2229335-06-0 | 1g |
$1371.0 | 2023-09-18 | ||
| Enamine | EN300-1882144-5g |
tert-butyl N-{5-[1-(aminomethyl)-4-hydroxycyclohexyl]pyrimidin-2-yl}carbamate |
2229335-06-0 | 5g |
$3977.0 | 2023-09-18 |
tert-butyl N-{5-1-(aminomethyl)-4-hydroxycyclohexylpyrimidin-2-yl}carbamate Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on tert-butyl N-{5-1-(aminomethyl)-4-hydroxycyclohexylpyrimidin-2-yl}carbamate
Professional Introduction to Compound with CAS No. 2229335-06-0 and Product Name: *tert-butyl N-{5-1-(aminomethyl)-4-hydroxycyclohexylpyrimidin-2-yl}carbamate*
The compound with the CAS number 2229335-06-0 and the product name tert-butyl N-{5-1-(aminomethyl)-4-hydroxycyclohexylpyrimidin-2-yl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure, characterized by a pyrimidine core and a tert-butyl carbamate moiety, suggests a multifaceted role in drug design and development.
In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their pharmacological properties. The pyrimidine ring is a common motif in many bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. The presence of an aminomethyl group at the 1-position of the cyclohexyl ring in this compound adds an extra layer of complexity, potentially influencing its binding affinity and metabolic stability.
The tert-butyl carbamate group is another critical feature that contributes to the compound's overall properties. This functional group is known for its ability to enhance the solubility and bioavailability of pharmaceuticals. Additionally, it can serve as a protecting group during synthetic processes, allowing for selective modifications without affecting other functional moieties. The combination of these features makes this compound a promising candidate for further investigation.
Recent studies have highlighted the importance of structural diversity in drug discovery. The unique arrangement of atoms in tert-butyl N-{5-1-(aminomethyl)-4-hydroxycyclohexylpyrimidin-2-yl}carbamate may contribute to its ability to interact with biological targets in novel ways. This has led to increased interest in exploring its potential as an intermediate in the synthesis of more complex pharmacophores.
The compound's potential applications extend beyond mere intermediates in drug synthesis. Preliminary research suggests that it may exhibit inhibitory effects on certain enzymes and receptors, making it a candidate for treating various diseases. For instance, its pyrimidine core could interfere with DNA replication in cancer cells, while the aminomethyl group might enhance its interaction with specific protein targets.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework. These methods not only highlight the synthetic prowess required but also underscore the importance of innovation in chemical synthesis.
The pharmacokinetic properties of tert-butyl N-{5-1-(aminomethyl)-4-hydroxycyclohexylpyrimidin-2-yl}carbamate are another area of active investigation. Understanding how the body processes this compound is crucial for optimizing its therapeutic efficacy. Studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) profiles, which will provide valuable insights into its potential clinical applications.
In conclusion, the compound with CAS number 2229335-06-0 and product name tert-butyl N-{5-1-(aminomethyl)-4-hydroxycyclohexylpyrimidin-2-yl}carbamate represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a compelling subject for further research. As our understanding of its properties continues to grow, so too will its potential as a tool in the fight against various diseases.
2229335-06-0 (tert-butyl N-{5-1-(aminomethyl)-4-hydroxycyclohexylpyrimidin-2-yl}carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)